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Compound of Interest

Compound Name: Lithium tetraborate

Cat. No.: B224960

An In-depth Technical Guide to Lithium Tetraborate

For researchers, scientists, and professionals in analytical chemistry and materials science,
lithium tetraborate (Li2B4O7) is a crucial inorganic compound with significant applications.
Also known as lithium borate, it is the lithium salt of boric acid and serves as a fundamental
component in various analytical and industrial processes.[1][2] Its primary utility is as a flux in
sample preparation for spectrochemical analysis, and it is also a key ingredient in the
manufacturing of specialized glasses and ceramics.[1][3][4]

Molecular Formula and Weight
The chemical identity of lithium tetraborate is defined by its molecular formula and weight.
e Molecular Formula: LizBaO~[3][5][6]

e Molecular Weight: 169.12 g/mol [3][4][6][7]

Properties of Lithium Tetraborate

Lithium tetraborate is a white, crystalline solid with properties that make it highly suitable for
high-temperature applications.[3][5] It is stable, though it can be hygroscopic, and should be
stored in a sealed container in a cool, dry place.[3][8]
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Property Value

Appearance White crystalline solid/powder[3][5]
Molecular Formula Li2B4O7[3][5][6]

Molecular Weight 169.12 g/mol [3][4][6][7]

CAS Number 12007-60-2[3][4][5][7]

Melting Point 760 - 930 °C[3][4][5][9]

Density 2.4 - 2.45 g/lem3[3][7]

Solubility Soluble in water[4][8]

Key Applications in Research and Development

The unique properties of lithium tetraborate make it indispensable in several scientific fields:

o Analytical Chemistry: It is widely used as an acidic flux for dissolving a variety of inorganic
oxides, silicates, carbonates, and other refractory materials for analysis by X-ray
fluorescence (XRF) and Inductively Coupled Plasma-Optical Emission Spectroscopy (ICP-
OES).[3][4][8] A mixture of lithium tetraborate and lithium metaborate can dissolve most
inorganic oxides for spectrochemical analysis.[3]

e Glass and Ceramics: As a fluxing agent, it lowers the melting point of raw materials, ensuring
a uniform melt and improving the mechanical strength and thermal stability of the final glass
or ceramic product.[4][10]

e Thermoluminescence Dosimetry (TLD): Lithium tetraborate is used in dosimeters to
measure ionizing radiation doses.[4]

e Nuclear Industry: Its ability to absorb thermal neutrons allows for its use in neutron-absorbing
materials and shielding components.[4]

Experimental Protocol: Sample Preparation by
Borate Fusion
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One of the most critical applications of lithium tetraborate is in the preparation of samples for
XRF analysis through the borax fusion method.[1] This technique transforms a powdered
mineral or oxide sample into a homogeneous glass disc, which facilitates highly accurate
elemental analysis.[2][4]

Objective: To prepare a solid, powdered sample for XRF analysis by dissolving it in a lithium
tetraborate flux to create a homogeneous glass bead.

Materials:

o Lithium tetraborate (Li2B4O7) flux (high purity, pre-fused)[2]
e Powdered analytical sample

e Platinum crucible[2]

e Platinum mold[2]

o Fusion machine or high-temperature furnace

e Analytical balance

Methodology:

e Weighing: Accurately weigh the lithium tetraborate flux and the powdered sample to a
precise ratio. This ratio is critical and depends on the sample matrix. A common starting point
is a 10:1 flux-to-sample ratio. Record the weights meticulously.[2]

e Mixing: Transfer the weighed flux and sample into a platinum crucible and mix thoroughly.[2]

o Fusion: Place the crucible into a fusion machine or a furnace pre-heated to a temperature
above the melting point of the mixture (typically 1000-1100°C). Heat the mixture until it
completely melts and becomes a single, homogeneous liquid.[2] The crucible may be
agitated during this process to ensure complete dissolution of the sample.

e Casting: Once the sample is fully dissolved, pour the molten mixture into a pre-heated
platinum mold.[2]
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e Cooling: Allow the mold to cool at a controlled rate. This process forms a solid, uniform glass
disc.

e Analysis: The resulting glass disc is now ready for analysis in an XRF spectrometer.[2]

Sample & Flux Preparation
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Caption: Workflow for sample preparation using the lithium tetraborate fusion method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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